Cas no 2034296-72-3 (2-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine)

• Product Name: 2-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine
• CAS No: 2034296-72-3
• MF: C₁₅H₁₅ClFN₃O₄S
• MW: 387.81370472908
• CID: 5760233
• PubChem ID: 119100431
• Update Time: 2025-06-14

2-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine
• 2034296-72-3
• 2-[1-(5-chloro-2-methoxyphenyl)sulfonylpyrrolidin-3-yl]oxy-5-fluoropyrimidine
• F6478-1715
• AKOS026690703
• 2-{[1-(5-chloro-2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-5-fluoropyrimidine
• 2-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine

• Inchi： 1S/C15H15ClFN3O4S/c1-23-13-3-2-10(16)6-14(13)25(21,22)20-5-4-12(9-20)24-15-18-7-11(17)8-19-15/h2-3,6-8,12H,4-5,9H2,1H3
• InChI Key： MHYCVMSJNPXZHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N1CCC(C1)OC1N=CC(=CN=1)F)(=O)=O)OC

Computed Properties

• Exact Mass: 387.0455830g/mol
• Monoisotopic Mass: 387.0455830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90Ų

Additional information on 2-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine

Comprehensive Analysis of 2-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine (CAS No. 2034296-72-3): Structure, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical chemistry, 2-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine (CAS No. 2034296-72-3) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonylpyrrolidine and fluoropyrimidine moieties, exhibits promising potential in drug discovery and development. Researchers are increasingly focusing on its structure-activity relationship (SAR), which could unlock novel therapeutic applications.

The compound's molecular structure features a 5-chloro-2-methoxyphenyl group linked to a pyrrolidin-3-yl scaffold via a sulfonyl bridge, further connected to a 5-fluoropyrimidine ring. This intricate architecture contributes to its bioavailability and target selectivity, making it a candidate for addressing unmet medical needs. Recent studies highlight its relevance in kinase inhibition, a hot topic in oncology and autoimmune disease research.

From an industrial perspective, 2034296-72-3 is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling and nucleophilic substitution. Its synthetic route has been optimized for high-yield production, a critical factor for scalability in pharmaceutical manufacturing. The compound's logP and solubility profiles align with Lipinski's Rule of Five, enhancing its drug-likeness.

The rise of precision medicine and AI-driven drug design has further amplified interest in this compound. Computational models predict its potential interactions with EGFR and VEGFR targets, frequently searched terms in oncology databases. These predictions are being validated through high-throughput screening (HTS) assays, a trending methodology in modern pharmacology.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound's metabolic stability and ecotoxicology are under evaluation to meet green chemistry principles. This aligns with the pharmaceutical industry's shift toward sustainable synthesis, a key focus area in 2024.

In conclusion, 2-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine represents a convergence of innovative chemistry and therapeutic potential. Its study addresses pressing questions about small-molecule drug development while contributing to broader discussions on personalized therapeutics and cost-effective synthesis—topics dominating scientific literature and search engine queries alike.